Cas no 1251923-20-2 (4-3-(dimethylamino)propyl-5-methyl-4H-1,2,4-triazole-3-thiol dihydrochloride)

• Product Name: 4-3-(dimethylamino)propyl-5-methyl-4H-1,2,4-triazole-3-thiol dihydrochloride
• CAS No: 1251923-20-2
• MF: C₈H₁₈Cl₂N₄S
• MW: 273.226317882538
• CID: 5055704
• Update Time: 2023-11-22

4-3-(dimethylamino)propyl-5-methyl-4H-1,2,4-triazole-3-thiol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(dimethylamino)propyl]-5-methyl-4H-1,2,4-triazole-3-thiol dihydrochloride
• NE57700
• Z1800456306
• 4-[3-(dimethylamino)propyl]-3-methyl-1H-1,2,4-triazole-5-thione;dihydrochloride
• 4-3-(dimethylamino)propyl-5-methyl-4H-1,2,4-triazole-3-thiol dihydrochloride

• Inchi： 1S/C8H16N4S.2ClH/c1-7-9-10-8(13)12(7)6-4-5-11(2)3;;/h4-6H2,1-3H3,(H,10,13);2*1H
• InChI Key： OEPAAFYODQDUAN-UHFFFAOYSA-N
• SMILES： Cl.Cl.S=C1NN=C(C)N1CCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles